1-[(2S)-Pyrrolidine-2-carbonyl]-4-(1,3-thiazol-2-YL)piperazine

• Molecular Formula: C12H18N4OS
• Molecular Weight: 266.37 g/mol
• IUPAC Name: [(2S)-pyrrolidin-2-yl]-[4-(1,3-thiazol-2-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C12H18N4OS/c17-11(10-2-1-3-13-10)15-5-7-16(8-6-15)12-14-4-9-18-12/h4,9-10,13H,1-3,5-8H2/t10-/m0/s1
• InChI Key: WCQJTNNTCAJNEC-JTQLQIEISA-N
• Isomeric SMILES: C1C[C@H](NC1)C(=O)N2CCN(CC2)C3=NC=CS3
• Canonical SMILES: C1CC(NC1)C(=O)N2CCN(CC2)C3=NC=CS3

Description

Preparation Methods

The synthesis of 1-[(2S)-Pyrrolidine-2-carbonyl]-4-(1,3-thiazol-2-YL)piperazine typically involves multi-step organic reactionsThe reaction conditions often involve the use of catalysts, solvents, and specific temperature controls to ensure the desired stereochemistry and yield . Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

1-[(2S)-Pyrrolidine-2-carbonyl]-4-(1,3-thiazol-2-YL)piperazine can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or introduce hydrogen atoms.

Substitution: This reaction can replace one functional group with another. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions.

Scientific Research Applications

1-[(2S)-Pyrrolidine-2-carbonyl]-4-(1,3-thiazol-2-YL)piperazine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It is studied for its potential interactions with biological macromolecules.

Medicine: It is investigated for its potential therapeutic effects, including its role as a lead compound in drug discovery.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[(2S)-Pyrrolidine-2-carbonyl]-4-(1,3-thiazol-2-YL)piperazine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, altering their activity and leading to a biological response. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Chemical Identity :

• IUPAC Name : 1-[(2S)-Pyrrolidine-2-carbonyl]-4-(1,3-thiazol-2-yl)piperazine
• CAS No.: 1105604-40-7
• Molecular Formula : C₁₂H₁₈N₄OS
• Molecular Weight : 266.36 g/mol
• Structural Features : A piperazine core substituted with a (2S)-pyrrolidine-2-carbonyl group and a 1,3-thiazol-2-yl moiety. The stereochemistry of the pyrrolidine carbonyl group (S-configuration) is critical for its interactions with biological targets .

Physicochemical Properties :

• The thiazole ring contributes to π-π stacking and hydrogen bonding, while the pyrrolidine carbonyl enhances solubility via polar interactions.

Comparison with Structurally Similar Compounds

1-Methanesulfonyl-4-(4-phenyl-thiazol-2-yl)-piperazine

• CAS No.: 447428-28-6
• Molecular Formula : C₁₄H₁₇N₃O₂S₂
• Key Differences :
  • Replaces the (2S)-pyrrolidine carbonyl with a methanesulfonyl group.
  • The thiazole ring is substituted with a phenyl group at the 4-position.
• Implications :
  • Methanesulfonyl groups enhance metabolic stability but may reduce solubility compared to the pyrrolidine carbonyl .
  • The phenyl-thiazole substitution could improve lipophilicity, affecting membrane permeability .

Thiazole-Piperazine Derivatives with Hydrazinylidene Substituents

• Example Compound : 1-Methylsulphonyl-4-(4-{[2-(4-phenyl-1,3-thiazol-2-yl)hydrazinylidene]methyl}phenyl)piperazine (3a)
• Key Differences :
  • Incorporates a hydrazinylidene spacer between the piperazine and thiazole groups.
  • Additional phenyl substitution on the thiazole ring.
• Increased molecular weight (~400 g/mol) may reduce bioavailability compared to the target compound .

HBK Series (HBK14–HBK19)

• Example Compound: HBK14 (1-[(2,6-dimethylphenoxy)ethoxyethyl]-4-(2-methoxyphenyl)piperazine)
• Key Differences: Phenoxyalkoxy chains replace the thiazole and pyrrolidine groups. Methoxyphenyl substituents enhance lipophilicity.
• Implications: Phenoxy groups improve CNS penetration, making these compounds candidates for dopamine receptor modulation .

Pyridine-Carbonyl Analogs

• Example Compound : 1-(Pyridine-3-carbonyl)-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine
• Key Differences :
  • Pyridine-3-carbonyl replaces the (2S)-pyrrolidine group.
  • Trifluoromethylpyridinyl substitution introduces strong electron-withdrawing effects.
• Implications :
  • Trifluoromethyl groups enhance metabolic stability and receptor affinity (e.g., serotonin or dopamine receptors) .
  • Pyridine carbonyl may alter binding kinetics compared to the chiral pyrrolidine group .

Antimicrobial Activity

• Target Compound: Limited data, but thiazole-containing piperazines (e.g., ) inhibit Candida albicans hyphae formation at μM concentrations .
• Analogues :
  • Methanesulfonyl derivatives (e.g., ) show weaker antifungal activity, suggesting the pyrrolidine carbonyl is critical for virulence inhibition .
  • Hydrazinylidene derivatives () exhibit broad-spectrum antibacterial activity, likely due to thiazole-mediated membrane disruption .

Receptor Binding and CNS Activity

• Target Compound : Stereochemistry (2S-pyrrolidine) may enhance selectivity for dopamine or serotonin receptors, as seen in similar chiral piperidines .
• Analogues: HBK compounds () with phenoxyalkoxy chains show high dopamine D₂ receptor affinity (e.g., HBK14: Ki = 12 nM) . Trifluoromethylpyridinyl derivatives () target 5-HT receptors, highlighting substituent-dependent receptor selectivity .

Docking and SAR Studies

• Target Compound : Docking simulations (if available) would predict interactions via the thiazole N-atom and pyrrolidine carbonyl with receptor active sites .
• Analogues: Hydrazinylidene derivatives () show π-stacking with bacterial DNA gyrase . HBK14’s phenoxy group occupies hydrophobic pockets in dopamine receptors .

Biological Activity

1-[(2S)-Pyrrolidine-2-carbonyl]-4-(1,3-thiazol-2-YL)piperazine, also referred to as compound 1423040-86-1, is a heterocyclic compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, focusing on its antimicrobial properties, mechanisms of action, and relevant research findings.

The compound has the following chemical characteristics:

• Molecular Formula : C₁₂H₁₈N₄OS
• Molecular Weight : 266.37 g/mol
• CAS Number : 1423040-86-1

Antimicrobial Activity

Recent studies have highlighted the potential of thiazole and piperazine derivatives in combating bacterial infections. For example, derivatives similar to 1-[(2S)-Pyrrolidine-2-carbonyl]-4-(1,3-thiazol-2-YL)piperazine have shown significant antibacterial activity against various strains of bacteria.

Minimum Inhibitory Concentration (MIC) Values :

Compound	Target Bacteria	MIC (μg/mL)
Compound A	Staphylococcus aureus	3.12
Compound A	Escherichia coli	12.5
Isoniazid (control)	Mycobacterium tuberculosis	0.25
Ciprofloxacin (control)	Staphylococcus aureus and E. coli	2

These results indicate that compounds with similar structures exhibit potent antibacterial properties, suggesting that 1-[(2S)-Pyrrolidine-2-carbonyl]-4-(1,3-thiazol-2-YL)piperazine may also possess significant antimicrobial activity against resistant strains .

The mechanism by which this compound exerts its biological effects is still under investigation. However, it is believed that the presence of the thiazole ring enhances interaction with bacterial enzymes or receptors, potentially leading to inhibition of cell wall synthesis or interference with metabolic pathways.

Study on Antituberculosis Activity

A series of pyrrole derivatives were synthesized and tested for their efficacy against Mycobacterium tuberculosis. Among these, certain derivatives showed promising results with MIC values as low as 5 μM. The structural similarity to 1-[(2S)-Pyrrolidine-2-carbonyl]-4-(1,3-thiazol-2-YL)piperazine suggests that it may also inhibit ClpP1P2 peptidase in Mycobacterium tuberculosis .

Research on Multidrug Resistance

Research has indicated that compounds containing piperazine moieties can act as multidrug resistance (MDR) reversers by blocking efflux pumps in resistant bacterial strains. This property is crucial for enhancing the efficacy of existing antibiotics when used in combination therapies .

Q & A

Q. Methodological Answer :

• Chiral HPLC : Use a chiral stationary phase (e.g., Chiralpak AD-H) with a hexane/isopropanol mobile phase to resolve enantiomers .
• X-ray Crystallography : For unambiguous confirmation, single-crystal X-ray analysis is recommended, as applied to structurally related 4-hetaryl-2-pyrrolidone derivatives .
• Circular Dichroism (CD) : Compare experimental CD spectra with those of known (S)-configured pyrrolidine derivatives to validate stereochemistry .

Advanced: What computational approaches are suitable for predicting the biological activity of this compound?

Q. Methodological Answer :

• Molecular Docking : Use AutoDock Vina or Schrödinger Suite to model interactions with targets like GABA receptors or kinases, leveraging structural analogs (e.g., anxiolytic 4-hetaryl-2-pyrrolidones) .
• QSAR Modeling : Develop quantitative structure-activity relationship models using descriptors like logP, TPSA (Topological Polar Surface Area), and hydrogen-bonding capacity, as seen in studies on piperazine-based kinase inhibitors .
• MD Simulations : Perform 100-ns molecular dynamics simulations in explicit solvent (e.g., TIP3P water) to assess conformational stability of the thiazole-piperazine scaffold .

Advanced: How can contradictory bioactivity data between in vitro and in vivo studies be resolved?

Q. Methodological Answer :

• Metabolic Stability Assays : Evaluate hepatic microsomal stability (e.g., using rat liver microsomes) to identify rapid degradation pathways .
• Pharmacokinetic Profiling : Measure plasma protein binding (%PPB) and blood-brain barrier (BBB) penetration via parallel artificial membrane permeability assays (PAMPA) .
• Metabolite Identification : Use LC-MS/MS to detect phase I/II metabolites, focusing on thiazole ring oxidation or piperazine N-dealkylation .

Q. Example Workflow :

In vitro IC₅₀ : 10 nM (kinase inhibition assay).

In vivo Efficacy : Low due to poor bioavailability.

Resolution : Optimize formulation using PEGylated nanoparticles to enhance solubility .

Basic: What analytical techniques are critical for characterizing this compound’s purity?

Q. Methodological Answer :

• NMR Spectroscopy : ¹H/¹³C NMR to confirm substitution patterns (e.g., thiazole C-2 proton at δ 7.2–7.5 ppm) .
• HPLC-MS : Use a C18 column (ACN/water + 0.1% formic acid) to detect impurities (<0.5%) and verify molecular ion peaks .
• Elemental Analysis : Ensure C, H, N values align with theoretical calculations (e.g., C: 54.2%, H: 6.1%, N: 20.3%) .

Advanced: How does the thiazole ring influence the compound’s electronic and steric properties?

Q. Methodological Answer :

• DFT Calculations : Compute electrostatic potential maps (e.g., at B3LYP/6-31G* level) to visualize electron-deficient regions at the thiazole C-5 position .
• Steric Maps : Use MOE software to calculate Connolly surfaces, highlighting steric clashes with bulky enzyme active sites .
• Experimental Validation : Compare reactivity in Suzuki-Miyaura coupling (thiazole as directing group) vs. non-thiazole analogs .

Key Insight : Thiazole’s electron-withdrawing nature enhances electrophilicity at the piperazine carbonyl, favoring nucleophilic attacks in prodrug designs .

Advanced: What strategies mitigate polymorphism issues in crystallography studies?

Q. Methodological Answer :

• Crystallization Screening : Use high-throughput platforms (e.g., CrystalEX) with 96 solvents to identify optimal conditions .
• Temperature Control : Slow cooling (0.1°C/min) from saturated ethanol solutions improves crystal lattice uniformity .
• Powder XRD : Compare experimental patterns with Cambridge Structural Database entries to detect polymorphic forms .

Basic: What safety precautions are essential when handling this compound?

Q. Methodological Answer :

• PPE : Wear nitrile gloves, safety goggles, and lab coats to prevent skin/eye contact (Category 2A irritation risk) .
• Ventilation : Use fume hoods with >0.5 m/s face velocity during synthesis to limit inhalation exposure .
• Spill Management : Neutralize acidic residues with sodium bicarbonate and adsorb spills using vermiculite .

Advanced: How can structure-activity relationships (SAR) guide the design of analogs with improved potency?

Q. Methodological Answer :

• Fragment Replacement : Substitute thiazole with 1,2,4-triazole to enhance hydrogen-bonding (e.g., ΔpIC₅₀ = +1.2 in kinase assays) .
• Steric Tuning : Introduce methyl groups at pyrrolidine C-3 to reduce off-target binding (e.g., 10-fold selectivity gain) .
• Bioisosterism : Replace the piperazine ring with a 1,4-diazepane to improve metabolic stability (t₁/₂ increase from 2h to 6h) .